Cas no 64816-15-5 (L-Lysinamide, L-valyl-L-leucyl-N-(4-nitrophenyl)-)

L-Lysinamide, L-valyl-L-leucyl-N-(4-nitrophenyl)- structure
64816-15-5 structure
Product Name:L-Lysinamide, L-valyl-L-leucyl-N-(4-nitrophenyl)-
CAS No:64816-15-5
MF:C23H38N6O5
MW:478.585025310516
CID:415563
PubChem ID:9847937
Update Time:2025-04-19

L-Lysinamide, L-valyl-L-leucyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Lysinamide, L-valyl-L-leucyl-N-(4-nitrophenyl)-
    • (2S)-6-amino-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-4-methylpentanoyl]amino]-N-(4-nitrophenyl)hexanamide
    • 64816-15-5
    • DTXSID20431751
    • SCHEMBL547491
    • Inchi: 1S/C23H38N6O5/c1-14(2)13-19(28-23(32)20(25)15(3)4)22(31)27-18(7-5-6-12-24)21(30)26-16-8-10-17(11-9-16)29(33)34/h8-11,14-15,18-20H,5-7,12-13,24-25H2,1-4H3,(H,26,30)(H,27,31)(H,28,32)/t18-,19-,20-/m0/s1
    • InChI Key: CAJXYXPLLJDEOB-UFYCRDLUSA-N
    • SMILES: O=C([C@H](CC(C)C)NC([C@H](C(C)C)N)=O)N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CCCCN

Computed Properties

  • Exact Mass: 478.29036833g/mol
  • Monoisotopic Mass: 478.29036833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 13
  • Complexity: 673
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 185Ų
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